Cas no 2305568-11-8 (N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide)

Technical Introduction: N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide is a benzodiazole-derived compound featuring a cyclopropyl substituent and a hydroxy group at the 2-position, coupled with a prop-2-enamide moiety at the 6-position. This structure confers potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and materials science. The cyclopropyl group enhances steric and electronic stability, while the hydroxy and acrylamide functionalities offer sites for further derivatization or polymerization. Its unique scaffold may be of interest in the development of bioactive molecules or functional polymers, with potential utility in targeted synthesis or specialized material formulations.
N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide structure
2305568-11-8 structure
Product Name:N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide
CAS No:2305568-11-8
MF:C13H13N3O2
MW:243.261222600937
CID:5379493
PubChem ID:139015468
Update Time:2025-06-12

N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Cyclopropyl-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-2-propenamide
    • N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide
    • Inchi: 1S/C13H13N3O2/c1-2-12(17)14-8-3-6-10-11(7-8)16(9-4-5-9)13(18)15-10/h2-3,6-7,9H,1,4-5H2,(H,14,17)(H,15,18)
    • InChI Key: UFCLKOLUOFPRLU-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2NC(=O)N(C3CC3)C2=C1)(=O)C=C

Experimental Properties

  • Density: 1.400±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.52±0.30(Predicted)

N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26591514-1g
N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide
2305568-11-8 95%
1g
$0.0 2023-09-13
Enamine
EN300-26591514-1.0g
N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide
2305568-11-8 90%
1.0g
$0.0 2023-07-09

Additional information on N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide

Introduction to N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide (CAS No. 2305568-11-8)

N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide (CAS No. 2305568-11-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. However, N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide stands out due to its unique structural features and potential therapeutic applications.

The chemical structure of N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide is characterized by a cyclopropyl group attached to the benzodiazepine ring and a propenamide moiety. These structural elements contribute to its distinct pharmacological profile. The cyclopropyl group enhances the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites in the body. The propenamide moiety, on the other hand, may confer additional stability and reduce metabolic degradation.

Recent studies have explored the potential therapeutic applications of N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide. One notable area of research is its use as an anxiolytic agent. In preclinical studies, this compound has shown promising results in reducing anxiety-like behaviors in animal models without causing significant sedation or cognitive impairment. This is a significant advantage over traditional benzodiazepines, which can lead to drowsiness and impaired cognitive function.

Another area of interest is the potential use of N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide in the treatment of neurological disorders. Research has indicated that this compound may have neuroprotective properties, potentially making it useful in conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but preliminary data suggest that the compound may modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its potential therapeutic applications, N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)prop-2-enamide has also been studied for its pharmacokinetic properties. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic characteristics are crucial for ensuring consistent therapeutic effects and minimizing dosing frequency.

The safety profile of N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-y l)prop - 2 - en amide is another important aspect of its development as a potential drug candidate. Preclinical toxicity studies have indicated that it has a wide therapeutic window and low toxicity at clinically relevant doses. This is particularly important for ensuring patient safety during long-term use.

In conclusion, N-(1-cyclopropyl - 2 - hydro xy - 1 H - 1 , 3 - ben z od i az ol - 6 - y l ) p r op - 2 - e n am ide (CAS No. 2305568 - 1 1 - 8 ) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its use in clinical settings.

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